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Compound of Interest

Compound Name: L 670630

Cat. No.: B1673843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of L-670,630,

a potent 5-lipoxygenase inhibitor, in cell culture experiments. Adherence to these guidelines will

help ensure reproducible and accurate results in cell-based assays.

Product Information
Parameter Value

IUPAC Name
2-(2-phenylethyl)-6-(3-phenoxypropyl)-2,3-

dihydrobenzofuran-5-ol

Molecular Formula C₂₅H₂₆O₃

Molecular Weight 374.48 g/mol

CAS Number 133174-26-2

Mechanism of Action Inhibitor of 5-lipoxygenase (5-LO)

Solubility and Stock Solution Preparation
L-670,630 is soluble in dimethyl sulfoxide (DMSO). For cell culture applications, it is

recommended to prepare a concentrated stock solution in sterile DMSO, which can then be

further diluted in cell culture medium to the desired final concentration.
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Table 1: Preparation of L-670,630 Stock Solutions in DMSO

Desired Stock
Concentration

Mass of L-670,630 (for 1
mL of DMSO)

Molarity (mM)

1 mM 0.374 mg 1

10 mM 3.74 mg 10

50 mM 18.72 mg 50

Protocol for Preparing a 10 mM Stock Solution:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood.

Weighing: Accurately weigh 3.74 mg of L-670,630 powder.

Dissolving: Add the powder to a sterile microcentrifuge tube. Add 1 mL of sterile, cell culture-

grade DMSO.

Vortexing: Vortex the solution until the compound is completely dissolved. Gentle warming

(to no more than 37°C) may be applied if necessary to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for long-term storage (months to years) or at 4°C for short-term

storage (days to weeks).

Note on DMSO Concentration in Cell Culture:

DMSO can be toxic to cells at high concentrations. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium does not exceed a level that affects cell

viability or experimental outcomes. For most cell lines, the final DMSO concentration should be

kept below 0.5%, with many tolerating up to 1%.[1] Primary cells may be more sensitive.[1]

Always include a vehicle control (medium with the same final concentration of DMSO as the

treated samples) in your experiments.
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L-670,630 is a valuable tool for studying the role of the 5-lipoxygenase pathway in various

cellular processes, including inflammation, proliferation, and apoptosis.

Experimental Workflow for a Cell-Based Assay:

Preparation

Treatment

Analysis

Seed cells in multi-well plate

Allow cells to adhere and grow

Prepare working solutions of L-670,630
by diluting stock in culture medium

Add working solutions to cells

Incubate for desired time period

Perform cell-based assay
(e.g., viability, apoptosis, cytokine measurement)

Acquire and analyze data
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Figure 1. General experimental workflow for utilizing L-670,630 in a cell-based assay.

Protocol for a Cell Viability Assay (e.g., MTT Assay):

Cell Seeding: Seed your cells of interest into a 96-well plate at a predetermined optimal

density. Allow the cells to adhere and grow for 24 hours.

Preparation of Working Solutions: Prepare a series of dilutions of L-670,630 from your

DMSO stock solution in complete cell culture medium. The final concentrations should be

chosen based on the expected IC₅₀ value or the desired experimental range. Remember to

prepare a vehicle control with the same final DMSO concentration.

Cell Treatment: Remove the old medium from the wells and replace it with the medium

containing the different concentrations of L-670,630 or the vehicle control.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in

a suitable incubator (e.g., 37°C, 5% CO₂).

MTT Addition: Following incubation, add MTT reagent to each well and incubate for 2-4

hours, allowing for the formation of formazan crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based

solution) to each well to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at the appropriate wavelength (typically around

570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each treatment group relative to

the vehicle control.

Mechanism of Action and Signaling Pathway
L-670,630 exerts its biological effects by inhibiting the enzyme 5-lipoxygenase (5-LO). This

enzyme is a key player in the metabolic pathway of arachidonic acid, leading to the production

of leukotrienes, which are potent inflammatory mediators.
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Figure 2. Simplified signaling pathway showing the inhibition of the 5-lipoxygenase pathway by
L-670,630.

By inhibiting 5-LO, L-670,630 blocks the synthesis of leukotrienes, thereby reducing their

downstream effects on inflammation, cell proliferation, and other pathological processes. This

makes it a valuable research tool for investigating the roles of these signaling molecules in

various diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lifetein.com [lifetein.com]

To cite this document: BenchChem. [Application Notes and Protocols for L-670,630 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673843#l-670-630-solubility-in-dmso-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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